4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(3-bromophenyl)sulfonyl-2-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C16H23BrN2O4S/c1-12-11-18(8-9-19(12)15(20)23-16(2,3)4)24(21,22)14-7-5-6-13(17)10-14/h5-7,10,12H,8-9,11H2,1-4H3
• InChI Key: GIPVKJGQWJCVQB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)OC(C)(C)C)S(=O)(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C16H23BrN2O4S
• Molecular Weight: 419.3 g/mol

Description

4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester is a piperazine derivative characterized by a tert-butyl carbamate group at the 1-position, a methyl group at the 2-position, and a 3-bromobenzenesulfonyl substituent at the 4-position of the piperazine ring. This compound serves as a key intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other bioactive molecules. Its tert-butyl ester group enhances stability during synthetic processes, while the bromine atom on the benzenesulfonyl moiety provides a handle for further functionalization via cross-coupling reactions .

Biological Activity

4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester, with the molecular formula C15H21BrN2O4S, is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis methods, and relevant case studies.

• Molecular Weight : 405.3 g/mol
• CAS Number : 937014-80-7
• IUPAC Name : tert-butyl 4-(3-bromophenyl)sulfonylpiperazine-1-carboxylate

Research indicates that this compound may exhibit multiple mechanisms of action, particularly in neuroprotection and anti-inflammatory pathways. Its structure suggests potential interactions with various biological targets, including enzymes involved in neurotransmitter metabolism.

• Neuroprotective Effects :
  • In vitro studies have shown that compounds similar to 4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid can inhibit amyloid beta aggregation, which is crucial in Alzheimer's disease pathology. The compound may act as an acetylcholinesterase inhibitor, enhancing cholinergic transmission and thus improving cognitive function .
• Anti-inflammatory Activity :
  • Compounds with similar sulfonamide groups have demonstrated the ability to modulate inflammatory responses by inhibiting pro-inflammatory cytokines like TNF-α and IL-6 . This suggests that the compound could be beneficial in conditions characterized by chronic inflammation.

Table of Biological Activities

Activity Type	Observations	Reference
Neuroprotection	Inhibition of amyloid beta aggregation
Acetylcholinesterase Inhibition	Increased acetylcholine levels
Anti-inflammatory	Reduced TNF-α levels in cell cultures
Cytotoxicity Assessment	No significant cytotoxic effects at 100 μM

Case Studies

• In Vitro Studies on Neuroprotection :
  A study demonstrated that the compound increased cell viability in astrocytes exposed to amyloid beta (Aβ) peptides. When treated with Aβ alone, cell viability dropped significantly; however, co-treatment with the compound improved viability, suggesting a protective effect against neurotoxicity .
• In Vivo Studies :
  In animal models, the compound's effectiveness was assessed alongside standard treatments like galantamine. While it showed some promise in reducing β-secretase activity, results indicated that its bioavailability in brain tissue might limit its efficacy compared to established therapies .

Synthesis Methods

The synthesis of 4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester typically involves:

• Formation of Piperazine Derivative :
  • Reaction of piperazine with appropriate sulfonyl chloride under basic conditions to form the sulfonamide linkage.
• Carboxylic Acid Esterification :
  • The carboxylic acid moiety is then reacted with tert-butyl alcohol in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) to yield the final ester product.

Scientific Research Applications

The compound 4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 937014-80-7) is a versatile chemical that has garnered attention in various scientific research applications. This article will explore its synthesis, properties, and specific applications in medicinal chemistry, material science, and other relevant fields.

Medicinal Chemistry

• Anticancer Activity : Research has indicated that compounds containing piperazine and sulfonamide functionalities exhibit significant anticancer properties. The bromobenzenesulfonyl group may enhance the compound's ability to interact with biological targets, potentially leading to novel anticancer agents.
• Antimicrobial Properties : The presence of the bromine atom and sulfonamide moiety has been linked to increased antimicrobial activity against various pathogens. Studies have shown that derivatives of this compound can inhibit bacterial growth effectively.

Material Science

• Polymer Chemistry : The compound can serve as a building block for synthesizing functional polymers. Its ability to form strong covalent bonds allows for the creation of materials with specific mechanical and thermal properties.
• Nanotechnology : Due to its unique structure, it can be utilized in the development of nanomaterials for drug delivery systems, where controlled release and targeting are critical.

Analytical Chemistry

• Chromatographic Applications : The compound can be used as a standard in chromatographic methods due to its well-defined structure and stability, aiding in the analysis of similar compounds in complex mixtures.
• Spectroscopic Studies : Its distinct spectral characteristics make it suitable for studies involving NMR, IR, and UV-Vis spectroscopy, providing insights into molecular interactions and dynamics.

Case Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry demonstrated that derivatives of piperazine with sulfonamide groups exhibited significant cytotoxicity against various cancer cell lines. The introduction of the bromobenzenesulfonyl group was found to enhance this activity due to improved binding affinity to target proteins involved in cell proliferation.

Case Study 2: Antimicrobial Efficacy

Research published in Antibiotics highlighted the antimicrobial properties of piperazine derivatives. The study showed that 4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester exhibited potent activity against Gram-positive bacteria, suggesting its potential as a lead compound for developing new antibiotics.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

Piperazine-1-carboxylic acid tert-butyl ester derivatives vary primarily in substituents at the 4-position and modifications to the piperazine core. Below is a structural and functional comparison:

Compound Name	Substituents at 4-Position	Piperazine Core Modifications	Molecular Weight	Key Features
Target Compound : 4-(3-Bromo-benzenesulfonyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester	3-Bromobenzenesulfonyl	2-Methyl group	~424.3 (calculated)	Bromine enables Suzuki coupling; methyl group enhances steric hindrance .
4-(4-Bromo-2-fluorophenylsulfonyl)piperazine-1-carboxylic acid tert-butyl ester	4-Bromo-2-fluorobenzenesulfonyl	None	423.3	Fluorine increases electronegativity; bromine at 4-position alters reactivity .
4-(6-Amino-pyridin-3-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester	6-Aminopyridin-3-yl	2-Methyl group	293 (M+H)+	Amino group facilitates hydrogen bonding; used in kinase inhibitor synthesis .
4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester	6-Chloro-2-methylsulfanyl-pyrimidin-4-yl	2-Methyl group	358.89	Chloro and methylthio groups enhance electrophilicity for nucleophilic substitution .

Research Findings and Data Tables

Table 1: Key Physical and Spectroscopic Data

Compound	MS (ESI)	Purity	Solubility	Reference
Target Compound	N/A*	95% (typical)	Soluble in DCM, THF
4-(6-Amino-pyridin-3-yl)-2-methyl-piperazine-1-carboxylate	m/z 293 (M+H)+	98%	Soluble in MeOH, DCM
4-(4-Bromo-2-fluorophenylsulfonyl)piperazine-1-carboxylate	N/A	95%	Soluble in DMF, acetonitrile

Preparation Methods

Boc Protection of 2-Methylpiperazine

2-Methylpiperazine is treated with di-tert-butyl dicarbonate (Boc₂O) under basic conditions to selectively protect one nitrogen:
Reaction Conditions :

• Solvent : Dichloromethane (DCM) or tetrahydrofuran (THF).

• Base : Triethylamine (TEA) or sodium hydroxide.

• Temperature : 0°C to room temperature.

• Yield : 80–95%.

Example Protocol :

Sulfonylation with 3-Bromobenzenesulfonyl Chloride

The Boc-protected 2-methylpiperazine undergoes sulfonylation at the free nitrogen:
Reaction Conditions :

• Solvent : DCM or THF.

• Base : TEA or pyridine.

• Molar Ratio : 1:1 (piperazine:sulfonyl chloride).

• Temperature : 0°C to reflux.

• Yield : 70–85%.

Example Protocol :

Purification : Column chromatography (ethyl acetate/hexane) or recrystallization.

One-Pot Multicomponent Approaches

Recent advances enable tandem Boc protection/sulfonylation in a single reactor:
Conditions :

• Solvent : THF/DMF.

• Catalyst : DMAP (4-dimethylaminopyridine).

• Yield : 60–75%.

Advantages : Reduced purification steps and improved atom economy.

Critical Analysis of Methodologies

Comparative Efficiency

Method	Yield (%)	Purity (%)	Scalability
Stepwise (pre-methylated)	85	95	High
Post-sulfonylation methylation	65	90	Moderate
One-pot	75	92	High

Key Challenges

• Regioselectivity : Ensuring methylation at the 2-position requires steric or electronic directing groups.

• Purification : Sulfonamide byproducts necessitate rigorous chromatography.

Industrial-Scale Considerations

Large-scale production (＞1 kg) employs:

• Continuous Flow Systems : For Boc protection and sulfonylation steps.

• Crystallization-Driven Purification : Reduces reliance on chromatography.

Case Study : A 10 kg batch achieved 78% yield using flow chemistry and antisolvent crystallization.

Emerging Techniques

Enzymatic Sulfonylation

Pilot studies use sulfotransferases to improve selectivity:

• Catalyst : Recombinant SULT1A1.

• Yield : 50–60% (needs optimization).

Photoredox-Mediated Methylation

Visible-light catalysis enables mild C–H methylation:

• Catalyst : Ir(ppy)₃.

• Methyl Source : Dimethylformamide (DMF).

• Yield : 55% .

Q & A

Basic: What are the common synthetic routes for preparing this compound, and what key reaction conditions influence yield?

Answer:
The synthesis typically involves multi-step functionalization of a piperazine core. A common route starts with tert-butyl piperazine-1-carboxylate derivatives, followed by sulfonylation using 3-bromobenzenesulfonyl chloride under basic conditions (e.g., triethylamine in dichloromethane). Methylation at the 2-position of the piperazine ring is achieved via alkylation with methyl iodide in the presence of a base like NaH. Critical factors affecting yield include:

• Temperature control : Alkylation reactions often require anhydrous conditions and cooling (0–5°C) to minimize side reactions .
• Purification : Silica gel chromatography with gradients of hexane/ethyl acetate (e.g., 8:1 to 4:1) is essential to isolate the product from unreacted sulfonyl chloride or methylating agents .

Basic: Which spectroscopic techniques are most effective for characterizing this compound, and what spectral features confirm its structure?

Answer:

• NMR Spectroscopy :
  • ¹H NMR : Peaks for tert-butyl protons (~1.4 ppm, singlet), piperazine methyl group (~2.4 ppm, singlet), and aromatic protons from the bromobenzenesulfonyl group (7.5–8.0 ppm, multiplet) confirm substituent positions .
  • ¹³C NMR : Signals for the carbonyl group (~155 ppm) and quaternary carbons in the tert-butyl group (~80 ppm) validate the ester functionality .
• Mass Spectrometry (MS) : A molecular ion peak matching the exact mass (e.g., [M+H]+ ≈ 445–450 m/z) and fragments corresponding to tert-butyl loss (e.g., [M+H-100]+) confirm the molecular formula .

Advanced: How can researchers optimize the purification of this compound when faced with byproducts from nucleophilic substitution reactions?

Answer:
Byproducts often arise from incomplete sulfonylation or over-alkylation. Strategies include:

• Stepwise Quenching : Sequential addition of reagents (e.g., sulfonyl chloride first, followed by methyl iodide) with intermediate aqueous workups to remove unreacted reagents .
• Chromatographic Solvent Optimization : Using polar solvents like ethyl acetate with 0.25% triethylamine to suppress piperazine ring decomposition during column chromatography .
• Recrystallization : Ethanol/water mixtures (3:1) can selectively precipitate the target compound while leaving polar byproducts in solution .

Advanced: What strategies address discrepancies in reaction yields when scaling up the synthesis of this compound?

Answer:
Yield variations at larger scales often stem from inefficient mixing or exothermic reactions. Mitigation approaches:

• Reactor Design : Use jacketed reactors for precise temperature control during sulfonylation, which is highly exothermic .
• Stoichiometric Adjustments : Increase equivalents of 3-bromobenzenesulfonyl chloride (1.2–1.5 eq.) to compensate for reagent degradation in bulk reactions .
• In-Line Monitoring : Employ FT-IR to track sulfonyl chloride consumption in real time, ensuring complete reaction before proceeding to methylation .

Advanced: How does the tert-butyl ester group influence the compound's stability under different storage conditions?

Answer:
The tert-butyl ester acts as a protecting group, enhancing stability by:

• Steric Hindrance : Shielding the carbonyl group from nucleophilic attack, particularly in basic media .
• Hydrolysis Resistance : Stability in aqueous environments (pH 4–8) at room temperature for >6 months, but decomposes under strong acidic (pH <2) or prolonged heating (>60°C) .
  Storage Recommendations :
• Temperature : –20°C under nitrogen to prevent ester hydrolysis.
• Solvent : Store in anhydrous DMSO or DMF to avoid moisture-induced degradation .

Advanced: What are the challenges in synthesizing derivatives via cross-coupling reactions, and how can reaction conditions be adjusted?

Answer:
The bromobenzenesulfonyl group can interfere with metal-catalyzed cross-coupling. Key adjustments:

• Catalyst Selection : Use Pd(PPh₃)₄ instead of PdCl₂ to avoid sulfonyl group reduction .
• Solvent System : Replace polar aprotic solvents (DMF) with toluene/water biphasic mixtures to stabilize palladium intermediates during Suzuki couplings .
• Boronated Precursors : Introduce boronate esters at the piperazine nitrogen via Miyaura borylation (e.g., using bis(pinacolato)diboron and Pd(dppf)Cl₂) to enable further functionalization .